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Compound of Interest

2-Phenoxypyridine-3-carbonyl!
Compound Name:
chloride

cat. No.: B1350575

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a certified Safety Data Sheet (SDS).
All personnel must consult the official SDS from the manufacturer before handling 2-
Phenoxypyridine-3-carbonyl chloride.

Introduction

2-Phenoxypyridine-3-carbonyl chloride (CAS No. 51362-49-3) is a reactive acyl chloride
derivative widely utilized as a chemical intermediate in organic and medicinal chemistry.[1][2]
Its utility in constructing complex molecules, particularly in the synthesis of novel
pharmaceutical candidates, is significant. However, the presence of the acyl chloride functional
group imparts considerable reactivity and associated hazards. This guide provides a
consolidated overview of its safety, handling, and physicochemical properties based on
available data.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Phenoxypyridine-3-carbonyl
chloride are summarized below. This data is essential for the safe design of experiments and
handling procedures.
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Property Value Reference
CAS Number 51362-49-3 [2][3]
Molecular Formula C12HsCINO: [1][4]
Molecular Weight 233.65 g/mol [1114]
Appearance Solid [5]

Melting Point 90 - 95 °C [2][4]
Boiling Point 341.1 °C at 760 mmHg [4]

Density 1.3 glcm3 [4]

Purity >95% - 97% [21[5]

Hazard Identification and Classification

2-Phenoxypyridine-3-carbonyl chloride is classified as a hazardous substance. The
following table summarizes its GHS hazard statements, which indicate significant risks upon
exposure.[2]

GHS Hazard Code Hazard Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H314 Causes severe skin burns and eye damage.
H332 Harmful if inhaled.

Note: This classification highlights that the compound is corrosive and acutely toxic via multiple
exposure routes.

Experimental Protocols and Safe Handling

Due to its hazardous nature, strict adherence to safety protocols is mandatory. The compound
reacts with moisture and is corrosive.[3][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://store.apolloscientific.co.uk/product/2-phenoxypyridine-3-carbonyl-chloride
https://store.apolloscientific.co.uk/storage/msds/OR21221_msds.pdf
https://synquestlabs.com/ProductV2/ProductDetail/93654
https://www.chemsrc.com/Product/7308675.html
https://synquestlabs.com/ProductV2/ProductDetail/93654
https://www.chemsrc.com/Product/7308675.html
https://fluorochem.co.uk/product/F017171/
https://store.apolloscientific.co.uk/product/2-phenoxypyridine-3-carbonyl-chloride
https://www.chemsrc.com/Product/7308675.html
https://www.chemsrc.com/Product/7308675.html
https://www.chemsrc.com/Product/7308675.html
https://store.apolloscientific.co.uk/product/2-phenoxypyridine-3-carbonyl-chloride
https://fluorochem.co.uk/product/F017171/
https://www.benchchem.com/product/b1350575?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/2-phenoxypyridine-3-carbonyl-chloride
https://store.apolloscientific.co.uk/storage/msds/OR21221_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

All operations involving this compound must be performed within a certified chemical fume
hood while wearing appropriate Personal Protective Equipment (PPE). The logical workflow for
safe handling is depicted below.

Review Safety Data Sheet (SDS)

'

Don Mandatory PPE:
- Nitrile Gloves
- Chemical Splash Goggles
- Face Shield
- Lab Coat

'

Prepare Inert Atmosphere Setup
(Nitrogen or Argon)

1. Preparation Phase

Proceed

Weigh Solid in Fume Hood
(Avoid Dust Generation)

l

Add to Anhydrous Solvent
under Inert Gas

l

Perform Reaction
(Maintain Inert Atmosphere)

2. Handling and Reaction

Proceed

Quench Reaction Mixture Carefully
(See Protocol 4.2)

'

Dispose of Waste in
Labeled Corrosive Waste Container

l

Decontaminate Glassware and Surfaces

3. Post-Reaction and Disposal

Figure 1: Safe Handling and Use Workflow

Click to download full resolution via product page
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Caption: A three-phase workflow for the safe laboratory handling of 2-Phenoxypyridine-3-
carbonyl chloride.

In case of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Evacuate: Alert personnel and evacuate the immediate spill area.

e Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is
contained within one.

» Protect: Do not attempt cleanup without appropriate PPE, including respiratory protection.

o Contain: For solid spills, avoid generating dust.[3][6] Gently cover the spill with a dry, inert
absorbent material such as sand or vermiculite.

o Collect: Carefully sweep or scoop the contained material into a suitable, labeled container for
hazardous waste disposal.[3]

o Decontaminate: Clean the spill area thoroughly.
o Report: Report the incident to the appropriate environmental health and safety officer.

Reactivity and Incompatibilities

The high reactivity of the acyl chloride group defines the primary hazards of this compound. Its
reaction with water is particularly hazardous, liberating toxic gas.

The reaction with water or moisture is rapid and exothermic, producing hydrochloric acid (HCI)
gas. This reaction is the basis for its corrosive properties.
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2-Phenoxypyridine-3-carbonyl chloride Water / Moisture
(Solid Reagent) (e.g., from air, protic solvents)
@ic Hydrolysis @
Produces Liberates

2-Phenoxynicotinic Acid Hydrogen Chloride (HCI)
(Solid Byproduct) (Toxic & Corrosive Gas)

Figure 2: Hydrolysis Hazard Pathway

Click to download full resolution via product page

Caption: The hazardous reaction pathway of 2-Phenoxypyridine-3-carbonyl chloride with

water.

To prevent dangerous reactions, avoid contact with the following:

Water and Moisture: Reacts to produce HCI gas.[6]
Strong Oxidizing Agents: May lead to violent reactions.[6]
Strong Acids & Bases: Can cause decomposition or vigorous reactions.[7]

Alcohols & Amines: Reacts exothermically to form esters and amides, respectively.

First Aid Measures
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Immediate medical attention is required for all exposure routes. The recommended first aid
procedures are summarized below.[6][7]

Exposure Route First Aid Protocol

Remove person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[6]

Immediately remove all contaminated clothing.
_ Flush skin with copious amounts of water for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. If conscious, give water to drink. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Safety Guide for 2-Phenoxypyridine-3-
carbonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350575#2-phenoxypyridine-3-carbonyl-chloride-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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